Cas no 49826-28-0 (Cycloheptanecarbonitrile,1-(1-methylethyl)-)

• Product Name: Cycloheptanecarbonitrile,1-(1-methylethyl)-
• CAS No: 49826-28-0
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 328838
• Update Time: 2024-01-28

Cycloheptanecarbonitrile,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarbonitrile,1-(1-methylethyl)-
• Cycloheptanecarbonitrile, 1-(1-methylethyl)- (9CI)
• Cycloheptanecarbonitrile, 1-(1-methylethyl)-

• Inchi： 1S/C11H19N/c1-10(2)11(9-12)7-5-3-4-6-8-11/h10H,3-8H2,1-2H3
• InChI Key： UGUHGWPJKTWYLK-UHFFFAOYSA-N
• SMILES： C1(C(C)C)(C#N)CCCCCC1

Computed Properties

• Exact Mass: 165.15200
• Monoisotopic Mass: 165.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 0.888
• Boiling Point: 216.1 °C at 760 mmHg
• Flash Point: 76.7 °C
• PSA: 23.79000
• LogP: 3.50658